Cas no 617-29-8 (2-Methyl-3-hexanol)

2-Methyl-3-hexanol structure
2-Methyl-3-hexanol structure
Product Name:2-Methyl-3-hexanol
CAS No:617-29-8
MF:C7H16O
MW:116.201342582703
MDL:MFCD00004577
CID:82742
PubChem ID:87573223
Update Time:2026-05-14

2-Methyl-3-hexanol Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-3-hexanol
    • Methylhexanol
    • Isopropyl n-propyl carbinol
    • 2-methyl-3-hydroxy-dianiline
    • 2-methyl-hexan-3-ol
    • MDL: MFCD00004577
    • Inchi: InChI=1S/C7H16O/c1-4-5-7(8)6(2)3/h6-8H,4-5H2,1-3H3
    • InChI Key: RGRUUTLDBCWYBL-UHFFFAOYSA-N
    • SMILES: CCCC(C(C)C)O

Computed Properties

  • Exact Mass: 116.12000
  • Monoisotopic Mass: 116.120115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 50.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0.821 g/mL at 25 °C(lit.)
  • Melting Point: -30.45°C (estimate)
  • Boiling Point: 145°C(lit.)
  • Flash Point: Fahrenheit: 105.8 ° f
    Celsius: 41 ° c
  • Refractive Index: n20/D 1.421(lit.)
  • PSA: 20.23000
  • LogP: 1.80340
  • Solubility: It is miscible with ethanol \ ether \ benzene and insoluble in water

2-Methyl-3-hexanol Security Information

  • Symbol: GHS02
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H226
  • Warning Statement: P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
  • Hazardous Material transportation number:UN 1987 3/PG 3
  • WGK Germany:3
  • Hazard Category Code: 10
  • Safety Instruction: S16
  • HazardClass:3.2
  • PackingGroup:III
  • Storage Condition:Flammable area
  • Safety Term:3.2
  • Packing Group:III
  • Risk Phrases:R10
  • Packing Group:III
  • Hazard Level:3.2

2-Methyl-3-hexanol Pricemore >>

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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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2-Methyl-3-hexanol Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Molybdenum carbide ,  Molybdenum dioxide Solvents: Ethanol ;  rt → 280 °C; 3 h, 280 °C
Reference
Synthesis-Controlled α- and β-Molybdenum Carbide for Base-Promoted Transfer Hydrogenation of Lignin to Aromatic Monomers in Ethanol
Wu, Kejing; Yang, Chunyan; Zhu, Yingming ; Wang, Junbo; Wang, Xueting; et al, Industrial & Engineering Chemistry Research, 2019, 58(44), 20270-20281

2-Methyl-3-hexanol Raw materials

2-Methyl-3-hexanol Preparation Products

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